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Compound of Interest

Compound Name: 5-(Dimethylamino)amylamine HCI
CAS No.: 3209-46-9; 854874-17-2
Cat. No.: B2884367
. J

5-(Dimethylamino)amylamine hydrochloride is a diamine salt with significant potential as a
chemical intermediate and building block in drug discovery and materials science. Its structure,
featuring both a primary and a tertiary amine, offers versatile reaction handles for synthetic
chemists. However, like many specialized reagents, a comprehensive, publicly available Safety
Data Sheet (SDS) for the hydrochloride salt is not readily accessible.

This guide, developed for researchers, scientists, and drug development professionals, adopts
a proactive and analytical approach to safety. By synthesizing data from the parent compound,
5-(Dimethylamino)amylamine, and established principles for amine hydrochlorides, we can
construct a robust and scientifically-grounded safety profile. This document moves beyond a
simple recitation of hazard codes to explain the chemical causality behind the risks, enabling
research teams to implement informed and effective safety protocols.

Section 1: Chemical Identity and Physicochemical
Profile

Understanding the fundamental properties of a chemical is the first step in a thorough safety
assessment. While experimental data for the hydrochloride salt is limited, we can infer key
characteristics from its structure and the known properties of its free base. The hydrochloride
salt is expected to be a solid that is soluble in water.
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5-
(Dimethylamino)am

5-

(Dimethylamino)am

Property . ylamine Data Source
ylamine (Free .
Hydrochloride
Base)
(Inferred)
N',N'-
dimethylpentane-1,5-
Synonyms diamine, (5- N/A [1112]
Aminopentyl)dimethyl
amine
CAS Number 3209-46-9 Not assigned [1][2]
Molecular Formula C7H1sN2 C7H1sNz2 - xHCI [1112]
] > 166.69 g/mol (for
Molecular Weight 130.23 g/mol ) [1][2]
monohydrochloride)
Data not available; ] ) ]
) o White to off-white General chemical
Appearance likely a liquid or low- ]
i ) solid knowledge
melting solid
- _ Decomposes upon
Boiling Point 79-80°C at 16 Torr ) [1]
heating
Melting Point 85°C Likely >150°C [1]
. i ) General chemical
Solubility Data not available Very soluble in water
knowledge
o ) Expected to be
Hygroscopicity Data not available [31[4]

hygroscopic

Section 2: Hazard Identification and Toxicological

Rationale

The primary hazards of this compound stem from the reactivity of its amine functional groups.

Based on aggregated GHS information for the parent compound, 5-

(Dimethylamino)amylamine, a significant risk of corrosion and irritation is present.[2] The
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hydrochloride salt, while neutralized, can still present these hazards, particularly upon moisture
contact or dissolution.
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Hazard Class

GHS Hazard Code

Statement

Causality and Field
Insights

Skin

Corrosion/Irritation

H314 / H315

Causes severe skin
burns and eye
damage / Causes skin

irritation

Why? Aliphatic
amines are alkaline
and can saponify fats
and disrupt cell
membranes, leading
to chemical burns.
The hydrochloride
salt, in the presence
of moisture (e.g., on
skin), can create a
localized acidic and
irritating environment.
Prolonged contact
should be considered

a corrosive event.

Serious Eye Damage

H318

Causes serious eye

damage

Why? The cornea and
conjunctiva are
extremely sensitive to
alkaline and corrosive
substances. The
damage mechanism is
similar to skin
corrosion but is often
more rapid and can be
irreversible. This
mandates the use of
chemical goggles and

a face shield.

Acute Oral Toxicity

H302

Harmful if swallowed

Why? Ingestion can
cause irritation and
burns to the
gastrointestinal tract.
[3] Systemic toxicity

data is not available,
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but similar small
aliphatic amines can
cause neurological or

other systemic effects.

Why? If aerosolized
as a dust, the fine
particles can irritate
the mucous
membranes of the
Respiratory Irritation H335 Méy <.:ause respiratory resplra.lto.ry trac.t.[3]
irritation Chronic inhalation
should be avoided, as
it may lead to
respiratory
sensitization or other

long-term effects.

Note: The GHS classifications are derived from notifications for the free base, 5-
(Dimethylamino)amylamine, and should be treated as the minimum expected hazard level for
the hydrochloride salt.[2]

Section 3: Proactive Safety Protocols and Exposure
Control

A multi-layered approach to safety, prioritizing engineering controls and supplemented by
rigorous personal protective equipment (PPE) and hygiene practices, is essential.

Engineering Controls: The First Line of Defense

The primary objective is to minimize direct contact and inhalation.

» Ventilation: All handling of 5-(Dimethylamino)amylamine hydrochloride powder must be
conducted in a certified chemical fume hood to control airborne dust.[4]

o Safety Stations: An eyewash station and a safety shower must be immediately accessible in
the laboratory where the compound is handled.[3] This is a non-negotiable control given the
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H314/H318 hazard classification.

Personal Protective Equipment (PPE): A Self-Validating
Barrier

The choice of PPE must directly address the identified hazards.

o Eye and Face Protection: Chemical safety goggles are mandatory.[3] Due to the "Causes
serious eye damage" classification, it is highly recommended to use a full-face shield in
conjunction with goggles, especially when handling larger quantities (>1 g).

o Skin Protection: A standard lab coat is required. Use nitrile or neoprene gloves, and inspect
them for integrity before each use.[5] For tasks with a higher risk of spillage, consider
double-gloving. Contaminated clothing must be removed immediately, and the affected skin
washed thoroughly.[3]

» Respiratory Protection: When engineering controls are not sufficient (e.g., during a large spill
cleanup), a NIOSH-approved respirator with cartridges appropriate for organic vapors and
particulates should be used.

Hygiene Protocols

e Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3]

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[4][6]

Section 4: Emergency Response and First-Aid
Workflow

In the event of an exposure, a rapid and correct response is critical to minimizing harm. The
following workflow should be understood by all personnel working with the compound.
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Caption: First-Aid Emergency Response Workflow.

Detailed First-Aid Protocols

 Inhalation: Remove the individual from the exposure area to fresh air immediately. If
breathing is difficult, qualified personnel should administer oxygen. Seek immediate medical
attention.[3]

o Skin Contact: Immediately flush the affected skin with copious amounts of water for at least
15 minutes while removing all contaminated clothing and shoes.[3][4] Get medical aid.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids occasionally.[3][4] Medical attention is required
without delay.

e Ingestion: Do not induce vomiting. If the person is conscious and alert, rinse their mouth and
give 2-4 cupfuls of water. Never give anything by mouth to an unconscious person.[3] Call a
poison control center or doctor immediately.
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Section 5: Handling, Storage, and Spill Management

Proper handling and storage are critical for preventing accidental exposures and maintaining
the integrity of the compound.

Safe Handling and Storage

e Handling: Minimize dust generation and accumulation.[3] Use proper grounding procedures
for transferring material to avoid static discharge.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7] This
compound is likely hygroscopic; protect it from moisture and water.[3][4] Store away from
incompatible materials such as strong oxidizing agents.[7]

Spill Management Protocol

A systematic approach is required to safely manage spills. Non-essential personnel should
evacuate the area.
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Caption: Solid Spill Management Protocol.
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Step-by-Step Spill Cleanup

Evacuate and Secure: Alert others in the area and restrict access.
Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.
Don PPE: Wear the personal protective equipment detailed in Section 3.

Clean-up: Gently sweep or vacuum the solid material. Avoid dry sweeping that creates dust;
if necessary, moisten slightly with a non-reactive solvent like isopropanol to reduce dust, but
avoid water.[3]

Collect: Place the spilled material and any contaminated cleaning supplies into a clearly
labeled, sealed container for hazardous waste disposal.[3][6]

Decontaminate: Wipe the spill area with a suitable solvent, followed by soap and water.

Section 6: Disposal Considerations

Chemical waste must be managed to ensure environmental and personnel safety.

Product Disposal: The material should be disposed of through a licensed chemical
destruction facility or by controlled incineration with flue gas scrubbing.[6] Do not dispose of
it down the drain.

Contaminated Packaging: Containers should be triple-rinsed (or the equivalent) before being
offered for recycling, reconditioning, or disposal as hazardous waste.[6]

Regulatory Compliance: All disposal practices must be in strict accordance with all federal,
state, and local regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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